Cas no 1434177-40-8 (3-(2-chloro-5-methyl-4-pyrimidinyl)-1-methyl-1H-Indole)

• Product Name: 3-(2-chloro-5-methyl-4-pyrimidinyl)-1-methyl-1H-Indole
• CAS No: 1434177-40-8
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 2134341
• Update Time: 2023-11-19

3-(2-chloro-5-methyl-4-pyrimidinyl)-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-methyl-4-pyrimidinyl)-1-methyl-1H-Indole
• JFXRZYAYRJDHPS-UHFFFAOYSA-N
• 3-(2-chloro-5-methylpyrimidin-4-yl)-1-methyl-1H-indole
• CID 86677338
• 1H-Indole, 3-(2-chloro-5-methyl-4-pyrimidinyl)-1-methyl-

• Inchi： 1S/C14H12ClN3/c1-9-7-16-14(15)17-13(9)11-8-18(2)12-6-4-3-5-10(11)12/h3-8H,1-2H3
• InChI Key： JFXRZYAYRJDHPS-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(C2=CN(C)C3C=CC=CC2=3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Topological Polar Surface Area: 30.7